4-(cyclopentanecarboxamido)-N-(2-(3,5-dimethylphenylsulfonamido)ethyl)benzamide

• IUPAC Name: 4-(cyclopentanecarbonylamino)-N-[2-[(3,5-dimethylphenyl)sulfonylamino]ethyl]benzamide
• InChI: InChI=1S/C23H29N3O4S/c1-16-13-17(2)15-21(14-16)31(29,30)25-12-11-24-22(27)19-7-9-20(10-8-19)26-23(28)18-5-3-4-6-18/h7-10,13-15,18,25H,3-6,11-12H2,1-2H3,(H,24,27)(H,26,28)
• InChI Key: QFLAZLWLFQHSCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)NCCNC(=O)C2=CC=C(C=C2)NC(=O)C3CCCC3)C
• Molecular Formula: C23H29N3O4S
• Molecular Weight: 443.6 g/mol

Description

4-(cyclopentanecarboxamido)-N-(2-(3,5-dimethylphenylsulfonamido)ethyl)benzamide, also known as CP-690,550, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in autoimmune diseases such as rheumatoid arthritis and psoriasis. The compound was first synthesized in 2005 and has since undergone numerous preclinical and clinical trials.

Scientific Research Applications

Scientific Research Applications

Chemical Synthesis and Drug Design

Compounds with complex structures, such as "4-(cyclopentanecarboxamido)-N-(2-(3,5-dimethylphenylsulfonamido)ethyl)benzamide," often serve as key intermediates or lead compounds in the synthesis of novel drugs. Their unique functional groups, like sulfonamides and benzamides, are integral in medicinal chemistry for designing drugs with specific pharmacological targets (Carta, Scozzafava, & Supuran, 2012).

Antimicrobial and Antitumor Potential

Sulfonamide and benzamide groups are known for their antimicrobial and antitumor properties. Research has indicated that sulfonamides, in particular, play a crucial role in developing antimicrobial agents due to their ability to inhibit carbonic anhydrase, an enzyme involved in various physiological functions. These properties suggest that compounds like "4-(cyclopentanecarboxamido)-N-(2-(3,5-dimethylphenylsulfonamido)ethyl)benzamide" could be explored for their potential antimicrobial and antitumor applications (Masini, Carta, Scozzafava, & Supuran, 2013).

Nanotechnology and Drug Delivery

The structural complexity and specific functional groups of such compounds make them candidates for nanotechnology applications, particularly in drug delivery systems. Their potential to interact with biological membranes or be engineered into nanoparticles can be leveraged to enhance the delivery of therapeutic agents to specific sites within the body, thereby improving drug efficacy and reducing side effects (Geldenhuys, Khayat, Yun, & Nayeem, 2017).